Cas no 851094-55-8 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide)

• Product Name: N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide
• CAS No: 851094-55-8
• MF: C₁₈H₁₂F₃N₃O₄
• MW: 391.30079460144
• CID: 6065512
• PubChem ID: 4287546
• Update Time: 2025-10-28

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide
• N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-3-(trifluoromethyl)benzamide
• Benzamide, N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-(trifluoromethyl)-
• BDBM50521097
• N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-3-(trifluoromethyl)benzamide
• AB00668998-01
• AKOS024586461
• F0608-0039
• ZINC04107134
• SCHEMBL20598283
• CHEMBL4453190
• 851094-55-8
• ADGKILCWKIMWET-UHFFFAOYSA-N

• Inchi： 1S/C18H12F3N3O4/c19-18(20,21)12-3-1-2-10(8-12)15(25)22-17-24-23-16(28-17)11-4-5-13-14(9-11)27-7-6-26-13/h1-5,8-9H,6-7H2,(H,22,24,25)
• InChI Key： ADGKILCWKIMWET-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3OCCOC3=C2)O1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 391.07799036g/mol
• Monoisotopic Mass: 391.07799036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Density: 1.475±0.06 g/cm3(Predicted)
• pka: 10.19±0.70(Predicted)

Additional information on N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide

N-5-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide: A Comprehensive Overview

The compound CAS No 851094-55-8, also known as N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-3-(trifluoromethyl)benzamide, is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound is characterized by its unique combination of functional groups and structural motifs that make it a subject of interest in both academic and industrial research.

At its core, the molecule features a benzodioxin ring system, which is a fused bicyclic structure consisting of a benzene ring and a dioxane ring. This moiety is known for its stability and ability to participate in various chemical reactions. The benzodioxin ring is further substituted with a trifluoromethyl group at the 3-position of the benzene ring. This substitution introduces electron-withdrawing effects that can influence the electronic properties of the molecule and enhance its reactivity in certain contexts.

The compound also incorporates a 1,3,4-oxadiazole ring system. Oxadiazoles are heterocyclic compounds that are widely used in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors. The presence of this group in the molecule suggests potential applications in drug design or as intermediates in the synthesis of more complex molecules.

Recent studies have highlighted the importance of such compounds in the development of new materials with tailored properties. For instance, the combination of electron-withdrawing groups like trifluoromethyl and heterocyclic systems like oxadiazole can lead to materials with enhanced thermal stability or electronic conductivity. These properties make such compounds attractive for use in advanced materials science applications.

In terms of synthesis, the compound likely involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. The synthesis may involve coupling reactions between aromatic rings and heterocycles or the introduction of substituents through electrophilic substitution methods. The exact synthetic pathway would depend on the availability of starting materials and the desired regioselectivity.

The compound's structure also suggests potential biological activity. The benzodioxin ring is known to exhibit anti-inflammatory properties in some contexts, while the oxadiazole group can act as a bioisostere for other functional groups commonly found in pharmaceutical agents. These features make it a promising candidate for further exploration in drug discovery programs targeting specific therapeutic areas.

From an environmental perspective, understanding the fate and behavior of such compounds is crucial for assessing their potential impact on ecosystems. Studies on similar compounds have shown that their persistence and bioaccumulation potential can vary widely depending on their structural features. As such, further research into this compound's environmental behavior would be valuable for ensuring its safe use and disposal.

In conclusion, CAS No 851094-55-8 represents a sophisticated organic compound with diverse functional groups that offer opportunities for innovation across multiple disciplines. Its unique structure positions it as a valuable tool for researchers exploring new frontiers in chemistry, materials science, and pharmacology.